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Compound of Interest

Compound Name: Yohimbine

Cat. No.: B192690 Get Quote

This document provides crucial procedural guidance for researchers, scientists, and drug

development professionals on the safe handling of Yohimbine. The information is compiled

from various safety data sheets to ensure operational safety and proper disposal.

Hazard Summary
Yohimbine is classified as a hazardous chemical, being fatal if swallowed and toxic if it comes

into contact with the skin or is inhaled.[1][2][3] It is essential to understand its primary hazards

before handling. As there are no established occupational exposure limits such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), all handling should be conducted

with the utmost caution to minimize any potential exposure.[4]

Hazard Classification Description

Acute Oral Toxicity Category 2: Fatal if swallowed.[1][2]

Acute Dermal Toxicity Category 3: Toxic in contact with skin.[1][2][3]

Acute Inhalation Toxicity Category 3: Toxic if inhaled.[1][2][3]

Target Organ Toxicity

Category 2 (Repeated Exposure): May cause

damage to kidneys and liver through prolonged

or repeated exposure.[1]

Eye Irritation May cause eye irritation.[5]

Skin Irritation May cause skin irritation.[5]
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Personal Protective Equipment (PPE)
A systematic approach to personal protective equipment is critical to mitigate the risks

associated with handling Yohimbine. The following diagram outlines the necessary PPE based

on the handling procedures.
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Preparation & Engineering Controls

Required Personal Protective Equipment

Doffing (Removal) Procedure

Work within a certified
Chemical Fume Hood.

Ensure Eyewash Station and
Safety Shower are accessible.

Wear a long-sleeved, impermeable
lab coat or gown.

Before Handling

Wear two pairs of
chemical-resistant gloves.

Use chemical safety goggles
or a face shield.

Use a NIOSH-approved respirator
(e.g., N100/FFP3) for powders.

Remove outer gloves.

After Handling

Remove lab coat/gown.

Remove inner gloves.

Wash hands thoroughly
with soap and water.

Click to download full resolution via product page

Caption: Workflow for selecting and using PPE for Yohimbine handling.
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Operational Plan: Safe Handling Procedures
Adherence to strict operational procedures is mandatory to prevent contamination and

exposure.

Engineering Controls:

Always handle Yohimbine within a certified chemical fume hood to control airborne particles.

[5]

Facilities must be equipped with an eyewash station and a safety shower that are easily

accessible.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA or

EN166 standards.[4][5]

Skin Protection: Wear an impermeable, long-sleeved lab coat or gown. Use two pairs of

chemical-resistant gloves (e.g., nitrile) and inspect them for any damage before use.[5][6]

Contaminated clothing should be removed immediately and washed before reuse, while

contaminated shoes should be discarded.[5]

Respiratory Protection: For handling the powdered form or when there is a risk of aerosol

generation, use a NIOSH-approved N100 or a CEN-approved FFP3 particulate respirator.[4]

Handling Practices:

Wash hands thoroughly with soap and water before and after handling.[3][5]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[6][7]

Do not eat, drink, or smoke in the area where Yohimbine is handled.[7]

Keep the container tightly closed when not in use.[5]

Store in a cool, dry, and well-ventilated place, away from light and strong oxidizing agents.[5]
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Emergency Plan: Spill and Exposure Management
Immediate and correct response to a spill or exposure is critical.

Exposure Procedures:

Inhalation: Immediately move the person to fresh air. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[3][5]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing. Seek immediate medical attention.[3][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[5]

Spill Response: The following diagram outlines the procedural steps for managing a

Yohimbine spill.
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Yohimbine Spill Occurs

Evacuate and restrict access
to the spill area.

Don appropriate PPE:
- Respirator (N100/FFP3)

- Double gloves
- Lab coat/gown

- Goggles/Face shield

Cover the spill with absorbent
material to prevent dust.

Carefully sweep or scoop the
material into a labeled, sealed
container for hazardous waste.

Decontaminate the spill area
with soap and water.

Dispose of all contaminated
materials (including PPE)

as hazardous waste.

Report the incident.

Click to download full resolution via product page

Caption: Step-by-step workflow for handling a Yohimbine spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b192690?utm_src=pdf-body-img
https://www.benchchem.com/product/b192690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All waste containing Yohimbine must be treated as hazardous waste.

Unused Product: Surplus and non-recyclable solutions should be offered to a licensed

professional waste disposal company.[6]

Contaminated Materials: All materials used for cleanup (absorbents, PPE, etc.) must be

placed in a sealed, labeled container.[6]

Regulatory Compliance: Disposal must be in accordance with all applicable federal, state,

and local environmental regulations.[4][5] Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste.[5] Do not let the

product enter drains.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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